molecular formula C20H23N3O6 B5229985 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate

1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate

Cat. No. B5229985
M. Wt: 401.4 g/mol
InChI Key: SZOKGKPEYDDFDV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate, also known as MPPO, is a chemical compound that has been widely studied for its potential applications in scientific research. MPPO is a piperazine derivative that has been shown to have a variety of biochemical and physiological effects, making it a promising candidate for use in laboratory experiments.

Mechanism of Action

The mechanism of action of 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate is not fully understood, but it is thought to act as a partial agonist at the serotonin 5-HT1A receptor. This receptor is involved in the regulation of mood and anxiety, and its activation has been shown to produce anxiolytic and antidepressant effects. 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate has also been shown to modulate the activity of other neurotransmitter systems, including dopamine and norepinephrine.
Biochemical and Physiological Effects:
1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate has been shown to have a variety of biochemical and physiological effects in animal models. These effects include anxiolytic and antidepressant effects, as well as changes in neurotransmitter levels and receptor activity. 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate has also been shown to affect the stress response system, including the hypothalamic-pituitary-adrenal axis.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate in laboratory experiments is its well-established synthesis method and availability. 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate has also been extensively studied, making it a reliable tool for scientific research. However, one limitation of using 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate is its potential for off-target effects, as it has been shown to interact with other neurotransmitter systems in addition to the serotonin 5-HT1A receptor.

Future Directions

There are several potential future directions for research on 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate. One area of interest is the development of more selective agonists for the serotonin 5-HT1A receptor, which could have improved therapeutic potential for the treatment of anxiety and depression. Another area of interest is the use of 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate in combination with other drugs or therapies, such as cognitive-behavioral therapy, to enhance treatment outcomes. Additionally, further research is needed to fully understand the mechanism of action of 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate and its potential effects on other neurotransmitter systems.

Synthesis Methods

The synthesis of 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate involves the reaction of piperazine with 2-pyridinemethanol in the presence of a reducing agent such as sodium borohydride. The resulting product is then treated with 4-methoxybenzoyl chloride to form the oxalate salt of 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate. The synthesis of 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate has been well-established in the literature, and the compound is readily available for research purposes.

Scientific Research Applications

1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate has been studied for its potential applications in a variety of scientific research fields, including neuroscience, pharmacology, and toxicology. In neuroscience, 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate has been used as a tool to study the function of the serotonin 5-HT1A receptor, which is involved in the regulation of mood and anxiety. In pharmacology, 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate has been investigated for its potential as a drug candidate for the treatment of anxiety and depression. In toxicology, 1-(4-methoxybenzoyl)-4-(2-pyridinylmethyl)piperazine oxalate has been used to study the effects of environmental pollutants on the nervous system.

properties

IUPAC Name

(4-methoxyphenyl)-[4-(pyridin-2-ylmethyl)piperazin-1-yl]methanone;oxalic acid
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C18H21N3O2.C2H2O4/c1-23-17-7-5-15(6-8-17)18(22)21-12-10-20(11-13-21)14-16-4-2-3-9-19-16;3-1(4)2(5)6/h2-9H,10-14H2,1H3;(H,3,4)(H,5,6)
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

SZOKGKPEYDDFDV-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

COC1=CC=C(C=C1)C(=O)N2CCN(CC2)CC3=CC=CC=N3.C(=O)(C(=O)O)O
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C20H23N3O6
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

401.4 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

(4-Methoxy-phenyl)-(4-pyridin-2-ylmethyl-piperazin-1-yl)-methanone

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